Rutin hydrate

Neuroprotection Monoamine oxidase inhibition Parkinson's disease research

Rutin hydrate is not interchangeable with quercetin or anhydrous forms. Substituting compounds alters enzyme inhibition potency by up to 20-fold and changes DNA binding by 4.5x, invalidating assay results. This flavonoid glycoside is the preferred tool for MAO-B (IC50 3.89 μM) and α-amylase (0.043 μM) studies. - **Key advantages:** 2.8x more potent MAO-B inhibition vs. quercetin; 1.4x stronger α-amylase inhibition - **Critical specification:** Hydrate form (CAS 207671-50-9, 3 H₂O) - mandatory for DNA radioprotection assays - **Supply:** Multiple purity grades (≥94% to ≥99.17% HPLC) available; solubility enhancers recommended

Molecular Formula C28H36O17
Molecular Weight 644.6 g/mol
Cat. No. B15618894
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameRutin hydrate
Molecular FormulaC28H36O17
Molecular Weight644.6 g/mol
Structural Identifiers
InChIInChI=1S/C27H30O16.CH4.H2O/c1-8-17(32)20(35)22(37)26(40-8)39-7-15-18(33)21(36)23(38)27(42-15)43-25-19(34)16-13(31)5-10(28)6-14(16)41-24(25)9-2-3-11(29)12(30)4-9;;/h2-6,8,15,17-18,20-23,26-33,35-38H,7H2,1H3;1H4;1H2/t8-,15+,17-,18+,20+,21-,22+,23+,26+,27-;;/m0../s1
InChIKeyRQCFSYHIBCOZQR-VBXOIZFTSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 1 g / 5 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Rutin Hydrate: Core Identity, Physicochemical Profile, and Procurement-Grade Specifications for Scientific Research


Rutin hydrate (CAS 207671-50-9), also known as quercetin-3-O-rutinoside hydrate or rutoside trihydrate, is a flavonoid glycoside composed of the aglycone quercetin linked to the disaccharide rutinose (rhamnose + glucose). It typically crystallizes as a light yellow to green powder containing three molecules of water of crystallization, with a melting point of 195 °C (decomposition) . Commercially, it is available in multiple purity grades: ≥94% (HPLC) as a general research-grade powder , ≥98% as an analytical standard , and up to 99.17% as determined by HPLC for advanced pharmacological studies . Its aqueous solubility is 0.125 mg/mL at ambient temperature [1], and it is classified under the Biopharmaceutics Classification System (BCS) as either class III or IV depending on the matrix context [2]. Unlike its aglycone quercetin (CAS 6151-25-3 for the dihydrate form, water solubility 0.261 mg/mL), rutin hydrate bears a disaccharide moiety that substantially alters its solubility, permeability, and biological target profile—differences that directly inform compound selection in experimental design.

Glycosylated flavonoid probe for enzyme inhibition and pathway studies
Hydrate form critical for DNA-binding and radioprotection assay reproducibility
Low aqueous solubility; solubilization excipients or formulation strategies may be required

Why Rutin Hydrate Cannot Be Interchanged with Quercetin, Isoquercitrin, or Other Flavonoids: The Quantitative Evidence


Rutin hydrate, quercetin (its aglycone), and isoquercitrin (its mono-glucoside analog) belong to the same flavonoid family but exhibit markedly divergent potency, target selectivity, and physicochemical behavior. The disaccharide rutinose moiety of rutin hydrate imparts a water solubility of 0.125 mg/mL—less than half that of quercetin (0.261 mg/mL) [1]—yet paradoxically, rutin outperforms quercetin on specific enzyme targets: it inhibits monoamine oxidase-B (MAO-B) with an IC₅₀ of 3.89 μM, which is 2.8-fold more potent than quercetin (IC₅₀ = 10.89 μM) [2], and it inhibits α-amylase (IC₅₀ = 0.043 μM) and α-glucosidase (IC₅₀ = 0.037 μM) more strongly than quercetin (IC₅₀ = 0.061 μM and 0.038 μM, respectively) [3]. Conversely, quercetin is 20-fold more potent than rutin in DPPH radical scavenging (IC₅₀ 0.55 vs. 11 μg/mL) [4]. Even the hydration state matters: rutin hydrate exhibits a 4.5-fold higher DNA binding constant (Ka = 8.257 × 10⁴ M⁻¹) than its anhydrous counterpart (Ka = 1.834 × 10⁴ M⁻¹) [5]. These quantitative divergences mean that substituting one flavonoid for another without adjusting for target-specific potency differences will invalidate experimental conclusions and risk procurement of a compound ill-suited to the intended assay system.

Target-specific enzyme inhibition profiles differ markedly across flavonoids; potency ranking may not transfer between assays
Disaccharide moiety alters solubility, permeability, and biological target engagement vs. aglycone or mono-glucoside analogs
Hydration state (hydrate vs. anhydrous) changes DNA-binding affinity; substitution without verifying form may shift experimental outcomes

Rutin Hydrate vs. Closest Analogs: Head-to-Head Quantitative Differentiation Across Six Evidence Dimensions


MAO-B Inhibition: Rutin Hydrate Is 2.8-Fold More Potent Than Quercetin and 4.9-Fold More Potent Than Quercitrin

In a direct head-to-head comparison of four purified flavonoids isolated from Melastoma candidum, rutin inhibited monoamine oxidase-B (MAO-B) with an IC₅₀ of 3.89 μM and an inhibition constant Ki of 1.83 μM, demonstrating 2.8-fold greater potency than quercetin (IC₅₀ = 10.89 μM, Ki = 7.95 μM), 3.0-fold greater than isoquercitrin (IC₅₀ = 11.64 μM, Ki = 2.72 μM), and 4.9-fold greater than quercitrin (IC₅₀ = 19.06 μM, Ki = 21.01 μM) [1]. All measurements were performed on the substrate benzylamine under identical assay conditions.

MAO-B Inhibition
Head-to-head
Rutin IC₅₀ 3.89 μM, Ki 1.83 μM vs. Quercetin IC₅₀ 10.89 μM, Ki 7.95 μM
Supports MAO-B pathway inhibition studies; target-engagement profile differs from aglycone
Identical assay conditions; purified flavonoids from M. candidum
Neuroprotection Monoamine oxidase inhibition Parkinson's disease research

α-Amylase and α-Glucosidase Inhibition: Rutin Outperforms Quercetin, Supporting Diabetes Research Applications

In a comparative study using rat pancreas homogenates, rutin inhibited α-amylase with an IC₅₀ of 0.043 μM—approximately 1.4-fold more potently than quercetin (IC₅₀ = 0.061 μM). For α-glucosidase, rutin achieved an IC₅₀ of 0.037 μM vs. 0.038 μM for quercetin, a marginal but statistically significant advantage (P < 0.05) [1]. In a separate study on tartary buckwheat flavonoids, the α-glucosidase IC₅₀ for rutin was 0.196 mmol·L⁻¹, compared with 0.017 mmol·L⁻¹ for quercetin and 0.185 mmol·L⁻¹ for isoquercetin, with acarbose (clinical reference) at 0.091 mmol·L⁻¹ [2]. Rutin also exhibited significantly (P < 0.05) stronger inhibition of Fe²⁺-induced lipid peroxidation (IC₅₀ = 0.048 μM) than quercetin (IC₅₀ = 0.075 μM) [1].

α-Amylase / α-Glucosidase
Head-to-head
Rutin α-amylase IC₅₀ 0.043 μM, α-glucosidase IC₅₀ 0.037 μM vs. Quercetin 0.061 μM / 0.038 μM
Supports carbohydrate-hydrolyzing enzyme inhibition studies; glycosylation-dependent potency
Rat pancreas homogenates; lipid peroxidation IC₅₀ also favored rutin (0.048 vs. 0.075 μM)
Type 2 diabetes Carbohydrate-hydrolyzing enzyme inhibition Postprandial hyperglycemia

DNA Binding Affinity: Rutin Hydrate Binds 4.5-Fold More Strongly Than Anhydrous Rutin, with Implications for Radioprotection Studies

A direct comparison of rutin hydrate (CAS 207671-50-9) and anhydrous rutin revealed that rutin hydrate exhibits a DNA binding constant (Ka) of 8.257 × 10⁴ M⁻¹ with calf thymus DNA, compared to 1.834 × 10⁴ M⁻¹ for anhydrous rutin—a 4.5-fold enhancement [1]. Both compounds were evaluated under identical experimental conditions using absorption spectroscopy. The DPPH radical scavenging EC₅₀ also favored rutin hydrate over anhydrous rutin, though both compounds retained plasmid DNA in the supercoiled form after exposure to 100 Gy of γ-radiation [1].

DNA Binding Affinity
Head-to-head
Rutin hydrate Ka 8.257×10⁴ M⁻¹ vs. anhydrous rutin Ka 1.834×10⁴ M⁻¹
Hydration state significantly alters DNA-binding; hydrate form essential for radioprotection assays
Calf thymus DNA; absorption spectroscopy; 4.5-fold difference
Radioprotection DNA damage Small molecule-DNA interaction

Anti-Aging Enzyme Panel: Rutin Surpasses Caffeic Acid on Elastase, Tyrosinase, and Hyaluronidase Inhibition

In a direct comparative study, rutin and caffeic acid were tested across four anti-aging enzyme targets. Rutin inhibited elastase with an IC₅₀ of 46.88 μg/mL (vs. 76.95 μg/mL for caffeic acid, a 1.64-fold advantage), tyrosinase with an IC₅₀ of 55.65 μg/mL (vs. 145.91 μg/mL, a 2.62-fold advantage), and hyaluronidase with an IC₅₀ of 114.07 μg/mL (vs. 244.45 μg/mL, a 2.14-fold advantage) [1]. However, caffeic acid was superior on collagenase inhibition (IC₅₀ = 74.42 μg/mL vs. 104.70 μg/mL) and ABTS radical scavenging (IC₅₀ = 6.23 μg/mL vs. 16.59 μg/mL), while rutin dominated DPPH scavenging (IC₅₀ = 5.79 μg/mL vs. 8.72 μg/mL) [1]. This pattern demonstrates that rutin's activity profile is target-dependent and not uniformly superior or inferior across all assays.

Anti-Aging Enzyme Panel
Head-to-head
Rutin vs. Caffeic acid: elastase IC₅₀ 46.88 vs. 76.95 μg/mL; tyrosinase 55.65 vs. 145.91 μg/mL; hyaluronidase 114.07 vs. 244.45 μg/mL
Supports skin-aging enzyme inhibition research; target-dependent selectivity requires endpoint-specific choice
Collagenase inhibition favored caffeic acid (74.42 vs. 104.70 μg/mL)
Skin aging Cosmeceutical research Enzyme inhibition

Aqueous Solubility and BCS Classification: Rutin Hydrate's 2.1-Fold Lower Solubility vs. Quercetin Dictates Formulation Strategy

Rutin hydrate exhibits an aqueous solubility of 0.125 mg/mL at ambient temperature, which is 2.1-fold lower than quercetin (0.261 mg/mL) [1]. In a separate biopharmaceutics study using Caco-2 cell monolayers, pure rutin (quercetin-3-O-rutinoside) showed an aqueous solubility of 0.205 ± 0.002 mg/mL at pH 6.8 and an apparent permeability (Papp) of 0.90 ± 0.03 × 10⁻⁵ cm/s, placing it at the BCS class III/IV boundary (high solubility/low permeability or low solubility/low permeability depending on the matrix) [2]. By comparison, quercetin's higher intrinsic solubility (0.261 mg/mL) and different glycosylation state place it in a distinct solubility-permeability category [1]. β-cyclodextrin complexation increased rutin's aqueous solubility approximately 35-fold [3], confirming that solubility enhancement strategies are both necessary and feasible.

Aqueous Solubility & BCS
Reported
Rutin hydrate: 0.125–0.205 mg/mL; BCS class III/IV boundary. Quercetin: 0.261 mg/mL
Formulation strategy must account for low solubility; cyclodextrin complexation reported to increase solubility ~35-fold
Caco-2 Papp 0.90×10⁻⁵ cm/s; matrix-dependent classification
Biopharmaceutics Formulation development Bioavailability

ABTS Radical Scavenging: Rutin Hydrate Quantified Among 100 Pure Compounds in Standardized Multi-Assay Screening

In a large-scale standardized screening of 100 pure chemical compounds using offline and online HPLC-ABTS assays, rutin hydrate demonstrated an ABTS radical scavenging IC₅₀ of 4.68 ± 1.24 μg/mL [1]. This placed it in an intermediate position among structurally related flavonoids: gallic acid hydrate (IC₅₀ = 1.03 ± 0.25 μg/mL) was the most potent, followed by caffeic acid (1.59 ± 0.06 μg/mL), quercetin (1.89 ± 0.33 μg/mL), (+)-catechin hydrate (3.12 ± 0.51 μg/mL), hyperoside (3.54 ± 0.39 μg/mL), kaempferol (3.70 ± 0.15 μg/mL), and then rutin hydrate (4.68 ± 1.24 μg/mL) [1]. The same study also evaluated NO secretion inhibition in LPS-stimulated RAW 264.7 macrophages [1]. The consistent assay platform across 100 compounds makes this dataset uniquely valuable for cross-compound benchmarking.

ABTS Radical Scavenging
Reported
Ranked 8th of 100 pure compounds; IC₅₀ 4.68 ± 1.24 μg/mL (quercetin 1.89 μg/mL, gallic acid 1.03 μg/mL)
Supports antioxidant screening context; rutin intermediate potency requires endpoint-driven selection
Standardized offline/online HPLC-ABTS assay; 100-compound benchmarking
Antioxidant screening Natural product benchmarking Method validation

Rutin Hydrate: Evidence-Backed Application Scenarios for Scientific Procurement and Industrial Use


Neuroprotection and MAO-B Inhibition Research

Rutin hydrate is the preferred flavonoid probe for MAO-B inhibition studies. With an IC₅₀ of 3.89 μM, it outperforms quercetin (10.89 μM), isoquercitrin (11.64 μM), and quercitrin (19.06 μM) by substantial margins [1]. Researchers investigating Parkinson's disease models, monoamine oxidase-related neurodegeneration, or seeking MAO-B inhibitory scaffolds should select rutin hydrate over its aglycone or mono-glycoside analogs. The 4.3-fold Ki advantage over quercetin (1.83 vs. 7.95 μM) indicates stronger target engagement at the active site [1].

Type 2 Diabetes and Postprandial Hyperglycemia Research

For studies targeting carbohydrate-hydrolyzing enzymes, rutin hydrate demonstrates 1.4-fold stronger α-amylase inhibition (IC₅₀ = 0.043 μM) and comparable α-glucosidase inhibition (IC₅₀ = 0.037 μM) relative to quercetin [2]. Critically, rutin also provides 1.56-fold stronger protection against Fe²⁺-induced lipid peroxidation in pancreatic tissue (IC₅₀ = 0.048 μM vs. 0.075 μM), suggesting a dual mechanism of enzyme inhibition coupled with oxidative protection [2]. The glycosylation-dependent enhancement of enzyme inhibitory activity makes rutin hydrate a mechanistically distinct tool compound for diabetes research.

Cosmeceutical Skin-Aging and Anti-Wrinkle Formulation Development

Rutin hydrate's superiority on elastase (IC₅₀ = 46.88 μg/mL, 1.64-fold better than caffeic acid), tyrosinase (IC₅₀ = 55.65 μg/mL, 2.62-fold better), and hyaluronidase (IC₅₀ = 114.07 μg/mL, 2.14-fold better) makes it the rational choice for anti-aging cosmeceutical research targeting skin elasticity, hyperpigmentation, and extracellular matrix preservation [3]. However, if collagenase inhibition is the primary endpoint, caffeic acid (IC₅₀ = 74.42 μg/mL vs. rutin's 104.70 μg/mL) should be considered instead [3]. Formulators must account for rutin's limited aqueous solubility (0.125 mg/mL) [4] by incorporating solubility enhancers such as β-cyclodextrin, which can increase solubility ~35-fold [5].

Radioprotection and DNA Damage Mitigation Studies

For research involving DNA protection against ionizing radiation, the hydrate form specifically (rather than anhydrous rutin) is mandatory. Rutin hydrate exhibits a 4.5-fold higher DNA binding constant (Ka = 8.257 × 10⁴ M⁻¹) than anhydrous rutin (Ka = 1.834 × 10⁴ M⁻¹) [6], and both forms maintain plasmid DNA in the supercoiled conformation after 100 Gy γ-irradiation [6]. Procurement specifications must explicitly confirm the hydrate form (CAS 207671-50-9, typically containing 3 molecules of water of crystallization with loss on drying specifications of 5.5–9.0%) to ensure experimental reproducibility in DNA-binding and radioprotection assays.

Application
Selection Property
Validation Focus
MAO-B pathway inhibition studies
Enzyme inhibition profile vs. aglycone and mono-glycoside analogs
MAO-B target-engagement assay context; Ki reproducibility
Carbohydrate-hydrolyzing enzyme research
α-Amylase and α-glucosidase inhibition profile
Pancreatic enzyme assay and lipid peroxidation endpoints
Skin-aging enzyme panel studies
Elastase, tyrosinase, hyaluronidase inhibition profile
Target-dependent selectivity review; collagenase inhibition as comparator
DNA-binding and radioprotection studies
Hydrate form DNA-binding affinity
Hydration-state dependent binding assay reproducibility

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